molecular formula C8H11N5 B15266881 1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine

Cat. No.: B15266881
M. Wt: 177.21 g/mol
InChI Key: LLJKVYRVMDVOCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine is a bicyclic imidazole derivative featuring two imidazole rings connected via a methylene bridge. The first imidazole ring is substituted with a methyl group at the 1-position, while the second retains a primary amine at the 2-position.

Properties

Molecular Formula

C8H11N5

Molecular Weight

177.21 g/mol

IUPAC Name

1-[(1-methylimidazol-2-yl)methyl]imidazol-2-amine

InChI

InChI=1S/C8H11N5/c1-12-4-2-10-7(12)6-13-5-3-11-8(13)9/h2-5H,6H2,1H3,(H2,9,11)

InChI Key

LLJKVYRVMDVOCW-UHFFFAOYSA-N

Canonical SMILES

CN1C=CN=C1CN2C=CN=C2N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine typically involves the reaction of 1-methyl-1H-imidazole-2-carbaldehyde with 1H-imidazole-2-amine in the presence of a reducing agent. The reaction is carried out under an inert atmosphere, such as nitrogen, to prevent oxidation. The reaction mixture is usually heated to reflux in a suitable solvent like ethanol or methanol.

Industrial Production Methods

For industrial-scale production, the synthesis can be optimized by using continuous flow reactors, which allow for better control over reaction parameters and improved yields. The use of catalysts, such as palladium or nickel, can also enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

    Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

    Substitution: Various nucleophiles, such as halides, amines, and thiols.

Major Products Formed

    Oxidation: Oxidized derivatives of the imidazole rings.

    Reduction: Reduced forms of the imidazole rings.

    Substitution: Substituted imidazole derivatives.

Scientific Research Applications

1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

    Industry: Utilized as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related imidazole derivatives, emphasizing substituent effects, synthesis, and functional properties:

Compound Name Substituents/Modifications Molecular Weight (g/mol) Key Properties/Applications References
1-[(1-Methyl-1H-imidazol-2-yl)methyl]-1H-imidazol-2-amine Methylimidazole methyl, 2-amine 188.23* Potential catalytic ligand; hydrogen bonding capacity
1-Methyl-1H-imidazol-2-amine 1-Methyl, 2-amine 97.12 Base structure; used in ligand synthesis
1-(2-Bromobenzyl)-1H-imidazol-2-amine 2-Bromobenzyl at 1-position 252.11 Halogenated analog; enhanced steric bulk
1-(2-Fluorobenzyl)-1H-imidazol-2-amine 2-Fluorobenzyl at 1-position 191.20 Electron-withdrawing substituent; altered reactivity
Imidacloprid-guanidine-olefin Chloropyridinyl methyl 211.66 Neonicotinoid metabolite; soil sorption study
4-tert-Butyl-1-(p-tolyl)-1H-imidazol-2-amine (40n) p-Tolyl, tert-butyl 259.36 Reduced TNF-α inhibition vs. pyrazole analogs

*Calculated based on molecular formula C₈H₁₂N₆.

Structural and Electronic Comparisons

  • Substituent Effects: Electron-Donating Groups: The methyl group in the target compound increases electron density on the imidazole ring, enhancing stability and lipophilicity. Amine Positioning: The 2-amine group in the target compound facilitates hydrogen bonding, a feature critical for interactions in biological targets (e.g., enzyme inhibition) or coordination to metal centers in catalysis. Compounds like 40n demonstrate that substituent placement (e.g., tert-butyl vs. p-tolyl) can drastically reduce bioactivity, highlighting the sensitivity of imidazole derivatives to structural changes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.